(1-ethyl-1H-1,2,3,4-tetrazol-5-yl)methanamine hydrochloride
Overview
Description
“(1-ethyl-1H-1,2,3,4-tetrazol-5-yl)methanamine hydrochloride” is a chemical compound with the CAS Number: 93795-37-0 . It has a molecular weight of 163.61 . Tetrazoles and their derivatives play a very important role in medicinal and pharmaceutical applications .
Synthesis Analysis
The synthesis of tetrazole derivatives can be approached in eco-friendly ways such as the use of water as a solvent, moderate conditions, non-toxic, easy extractions, easy setup, low cost, etc. with good to excellent yields . A series of 1-substituted 1H-1,2,3,4-tetrazole compounds have been synthesized in good yields from amines, triethyl orthoformate, and sodium azide .Molecular Structure Analysis
The InChI code for this compound is 1S/C4H9N5.ClH/c1-2-9-4(3-5)6-7-8-9;/h2-3,5H2,1H3;1H . The tetrazole is a five-membered aza compound with 6π electrons, and 5-substituted tetrazole reactivity is similar to aromatic compounds .Chemical Reactions Analysis
Tetrazoles easily react with acidic materials and strong oxidizers (acidic chloride, anhydrides, and strong acids) to liberate corrosive and toxic gases and heat . They undergo reaction with few active metals and produce new compounds which are explosives to shocks . They involve exothermic reactions with reducing agents .Physical And Chemical Properties Analysis
Tetrazole is a crystalline light yellow powder and odorless . It shows a melting point temperature at 155–157°C . On heating, tetrazoles decompose and emit toxic nitrogen fumes . These are burst vigorously on exposure to shock, fire, and heat on friction . Tetrazole dissolves in water, acetonitrile, etc .Mechanism of Action
Target of Action
It is known that tetrazole derivatives can bind with high affinity to multiple receptors , which could be helpful in developing new useful derivatives .
Mode of Action
Tetrazoles are known to undergo reactions with acidic materials and strong oxidizers . They can produce new compounds which may have biological activity .
Biochemical Pathways
Indole derivatives, which share some structural similarities with tetrazoles, are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Pharmacokinetics
It is known that tetrazolate anions are more soluble in lipids than carboxylic acids, which allows medicine molecules to penetrate more easily through cell membranes .
Result of Action
Tetrazoles and their derivatives have been found to exhibit a wide range of biological activities, including antibacterial, antifungal, antitumor, analgesic, antinociceptive, antimycobacterial, antidiabetic, anticonvulsant, cyclooxygenase inhibitory, anti-inflammatory, and antihypertensive activities .
Action Environment
It is known that tetrazoles can react with acidic materials and strong oxidizers , suggesting that the pH and oxidative environment could potentially influence the compound’s action.
Safety and Hazards
On heating or burning, tetrazoles release carbon monoxide, carbon dioxide, and harmful nitrogen oxide . They easily react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat . They undergo reaction with few active metals and produce new compounds which are explosives to shocks .
Future Directions
The combination of superior energetic structural fragments is a feasible route to design new energetic materials . Selected metal and nitrogen-rich salts based on 3,4-dinitro-1-(1H-tetrazol-5-yl)-1H-pyrazol-5-amine (HANTP) are prepared and characterized by 1H/13C NMR, IR spectroscopy, and elemental analysis .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1-ethyl-1H-1,2,3,4-tetrazol-5-yl)methanamine hydrochloride involves the reaction of 1-ethyl-1H-1,2,3,4-tetrazole with formaldehyde followed by reduction with sodium borohydride and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "1-ethyl-1H-1,2,3,4-tetrazole", "Formaldehyde", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "1. Dissolve 1-ethyl-1H-1,2,3,4-tetrazole in formaldehyde and stir at room temperature for 24 hours.", "2. Add sodium borohydride to the reaction mixture and stir for an additional 24 hours.", "3. Quench the reaction with water and extract the product with ethyl acetate.", "4. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.", "5. Dissolve the crude product in hydrochloric acid and stir at room temperature for 2 hours.", "6. Filter the resulting precipitate and wash with cold water.", "7. Dry the product under vacuum to obtain (1-ethyl-1H-1,2,3,4-tetrazol-5-yl)methanamine hydrochloride." ] } | |
CAS RN |
93795-37-0 |
Product Name |
(1-ethyl-1H-1,2,3,4-tetrazol-5-yl)methanamine hydrochloride |
Molecular Formula |
C4H10ClN5 |
Molecular Weight |
163.6 |
Purity |
95 |
Origin of Product |
United States |
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![{1-methyl-1H-imidazo[4,5-c]pyridin-2-yl}methanamine](/img/structure/B6261247.png)